6α-Methyl Prednisolone 17-Hemisuccinate
6α-Methyl Prednisolone 17-Hemisuccinate
Brand Name:
Vulcanchem
CAS No.:
77074-42-1
VCID:
VC0119263
InChI:
InChI=1S/C26H34O8/c1-14-10-16-17-7-9-26(20(30)13-27,34-22(33)5-4-21(31)32)25(17,3)12-19(29)23(16)24(2)8-6-15(28)11-18(14)24/h6,8,11,14,16-17,19,23,27,29H,4-5,7,9-10,12-13H2,1-3H3,(H,31,32)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)CO)OC(=O)CCC(=O)O
Molecular Formula:
C26H34O8
Molecular Weight:
474.5 g/mol
6α-Methyl Prednisolone 17-Hemisuccinate
CAS No.: 77074-42-1
Reference Standards
VCID: VC0119263
Molecular Formula: C26H34O8
Molecular Weight: 474.5 g/mol
| CAS No. | 77074-42-1 |
|---|---|
| Product Name | 6α-Methyl Prednisolone 17-Hemisuccinate |
| Molecular Formula | C26H34O8 |
| Molecular Weight | 474.5 g/mol |
| IUPAC Name | 4-[[(6S,8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]oxy]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C26H34O8/c1-14-10-16-17-7-9-26(20(30)13-27,34-22(33)5-4-21(31)32)25(17,3)12-19(29)23(16)24(2)8-6-15(28)11-18(14)24/h6,8,11,14,16-17,19,23,27,29H,4-5,7,9-10,12-13H2,1-3H3,(H,31,32)/t14-,16-,17-,19-,23+,24-,25-,26-/m0/s1 |
| Standard InChIKey | VDJNUHGXSJAWMH-XYMSELFBSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@H]2[C@@]4(C1=CC(=O)C=C4)C)O)C)(C(=O)CO)OC(=O)CCC(=O)O |
| SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)CO)OC(=O)CCC(=O)O |
| Canonical SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)C=C4)C)O)C)(C(=O)CO)OC(=O)CCC(=O)O |
| Synonyms | (6α,11β)-17-(3-Carboxy-1-oxopropoxy)-11,21-dihydroxy-6-methylpregna-_x000B_1,4-diene-3,20-dione; |
| PubChem Compound | 63017 |
| Last Modified | Dec 23 2021 |
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